1-(1-(4-Methoxyphenyl)-5-oxopyrrolidin-3-yl)-3-((tetrahydrofuran-2-yl)methyl)urea
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Description
The compound you mentioned is a complex organic molecule that contains several functional groups including a pyrrolidine ring, a methoxyphenyl group, a tetrahydrofuran ring, and a urea linkage . These functional groups suggest that the compound could have interesting chemical and biological properties.
Molecular Structure Analysis
The molecular structure of this compound is likely to be complex due to the presence of multiple rings and functional groups. The pyrrolidine ring, for example, is a five-membered ring with one nitrogen atom . The tetrahydrofuran ring is a five-membered ring with one oxygen atom. The presence of these rings could contribute to the three-dimensional structure of the molecule.Chemical Reactions Analysis
The chemical reactions of this compound would likely be influenced by the functional groups present in the molecule. For example, the pyrrolidine ring could undergo reactions typical of amines, such as acylation or alkylation .Scientific Research Applications
- Researchers have investigated the potential of this compound as an anticancer agent. Its unique structure suggests interactions with cellular pathways involved in cancer cell growth and proliferation. Studies explore its effects on tumor cells, apoptosis, and angiogenesis inhibition .
- The compound’s urea moiety and aromatic ring may contribute to antimicrobial properties. Investigations focus on its efficacy against bacteria, fungi, and other pathogens. Understanding its mechanism of action could lead to novel antimicrobial therapies .
- The compound’s aromatic phenyl ring and oxygen-containing functional groups make it relevant in the flavor and fragrance industry. It may serve as a precursor for synthesizing specific flavor compounds or as a fragrance enhancer .
- Some studies explore its potential neuroprotective properties. The tetrahydrofuran group could play a role in modulating neuronal function or protecting against neurodegenerative diseases. Further research is needed to elucidate its mechanisms .
- Chemists have used this compound as a building block in organic synthesis. Its diverse functional groups allow for versatile transformations, making it valuable in creating more complex molecules .
- Beyond cancer and antimicrobial research, investigations delve into its broader pharmacological effects. These include its impact on inflammation, enzyme inhibition, and metabolic pathways. Researchers aim to uncover potential therapeutic applications .
Anticancer Properties
Antimicrobial Activity
Flavor and Fragrance Industry
Neuroprotective Effects
Chemical Synthesis and Organic Chemistry
Pharmacological Applications
properties
IUPAC Name |
1-[1-(4-methoxyphenyl)-5-oxopyrrolidin-3-yl]-3-(oxolan-2-ylmethyl)urea |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H23N3O4/c1-23-14-6-4-13(5-7-14)20-11-12(9-16(20)21)19-17(22)18-10-15-3-2-8-24-15/h4-7,12,15H,2-3,8-11H2,1H3,(H2,18,19,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CLPNZAMTKWBZMG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)N2CC(CC2=O)NC(=O)NCC3CCCO3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H23N3O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
333.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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